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For Researchers, Scientists, and Drug Development Professionals

Introduction

laa-94 is a potent inhibitor of intracellular chloride channels, demonstrating significant effects
on cellular processes by modulating ion homeostasis.[1][2][3] A member of the
indanyloxyacetic acid class of compounds, laa-94 has been instrumental in elucidating the
physiological roles of chloride channels, particularly the Chloride Intracellular Channel (CLIC)
protein family.[4] Its mechanism of action involves the blockage of these channels, which can
lead to alterations in mitochondrial function, specifically by reducing the calcium retention
capacity of mitochondria and promoting the opening of the mitochondrial permeability transition
pore (MPTP).[1][3]

Proper preparation of laa-94 stock solutions is critical for accurate and reproducible
experimental results. Dimethyl sulfoxide (DMSO) is a common and effective solvent for
dissolving laa-94 for use in a variety of biological assays.[1][2] These application notes provide
a detailed protocol for the preparation, storage, and handling of laa-94 stock solutions using
DMSO.

Quantitative Data Summary

For ease of reference, the key quantitative data for laa-94 is summarized in the table below.
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Property Value Reference
Molecular Formula C17H18Cl204 [2]
Molecular Weight 357.2 g/mol [2]
Solubility in DMSO 15 mg/mL [2]
Recommended Storage -20°C [2]
Long-term Stability > 4 years at -20°C [2]
In Vitro Working Conc. 3 UM - 100 pM [1]
In Vivo Dosage 20 mg/kg (bolus injection) [1]

Experimental Protocols
Materials

e laa-94 powder

e Anhydrous/cell culture grade Dimethyl Sulfoxide (DMSO)

o Sterile, amber or foil-wrapped microcentrifuge tubes or vials
o Calibrated analytical balance

e \Vortex mixer

o Sterile, disposable serological pipettes and pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM laa-94 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of laa-94 in DMSO. This
concentration is a convenient starting point for subsequent dilutions to achieve desired
experimental concentrations.
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Calculate the required mass of laa-94:

o To prepare 1 mL of a 10 mM stock solution, the required mass of laa-94 is calculated as
follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) = 10 mmol/L x 0.001 L x 357.2 g/mol x 1000 mg/g = 3.572 mg

o Therefore, 3.572 mg of laa-94 is needed to make 1 mL of a 10 mM stock solution.

Weighing laa-94:

o Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out 3.572 mg of laa-94 powder and add it to the microcentrifuge tube.

Dissolving in DMSO:

o Add 1 mL of anhydrous/cell culture grade DMSO to the microcentrifuge tube containing
the laa-94 powder.

o Close the tube tightly and vortex the solution until the laa-94 is completely dissolved.
Visually inspect the solution to ensure no solid particles remain. Gentle warming in a 37°C
water bath can be used to aid dissolution if necessary, but avoid excessive heat.

Aliquoting and Storage:

o Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-
use volumes (e.g., 10-50 pL) in sterile, amber or foil-wrapped microcentrifuge tubes. This
minimizes freeze-thaw cycles and protects the compound from light.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for long-term storage.[2]
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Protocol for Diluting laa-94 Stock Solution for Cell
Culture Experiments

e Thaw the Stock Solution:

o Remove one aliquot of the 10 mM laa-94 stock solution from the -20°C freezer and allow it
to thaw completely at room temperature.

o Prepare Intermediate Dilutions (if necessary):

o For many cell culture experiments, the final concentration of laa-94 will be in the
micromolar range. To avoid pipetting very small volumes of the concentrated stock, it is
advisable to prepare an intermediate dilution in cell culture medium or a suitable buffer
(e.g., PBS).

o For example, to prepare a 1 mM intermediate stock, dilute the 10 mM stock 1:10 (e.g., 10
pL of 10 mM stock + 90 pL of medium).

o Prepare the Final Working Concentration:

o Add the appropriate volume of the stock or intermediate solution to the cell culture medium
to achieve the desired final concentration.

o For example, to achieve a final concentration of 10 uM in 10 mL of medium, add 10 pL of
the 10 mM stock solution.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.5%) to avoid solvent-induced cytotoxicity. Always include a vehicle control
(medium with the same concentration of DMSO) in your experiments.

Visualizations
Experimental Workflow for laa-94 Stock Solution
Preparation
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Experimental Workflow for laa-94 Stock Solution Preparation
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Caption: Workflow for preparing laa-94 stock solution.

Signaling Pathway of laa-94 Action
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Simplified Signaling Pathway of laa-94 Action
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Caption: laa-94 inhibits CLICs, leading to mPTP opening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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